4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-fluorophenyl)-3-propan-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12FN3S/c1-7(2)10-13-14-11(16)15(10)9-5-3-8(12)4-6-9/h3-7H,1-2H3,(H,14,16)
• InChI Key: YPZMZNBGIJIDCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NNC(=S)N1C2=CC=C(C=C2)F
• Molecular Formula: C11H12FN3S
• Molecular Weight: 237.30 g/mol

Description

4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol, also known as FIT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FIT is a thiol-containing compound that belongs to the triazole family of compounds.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with specific target enzymes or receptors. For example, this compound has been reported to inhibit acetylcholinesterase activity, which is a key enzyme involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase activity leads to an increase in acetylcholine levels, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound exhibits potent antifungal, antibacterial, and anticancer activities. This compound has also been reported to inhibit acetylcholinesterase activity and exhibit herbicidal and fungicidal activities. In vivo studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized from readily available starting materials. This compound also exhibits potent biological activities, which make it a useful tool for investigating the mechanisms of action of specific enzymes or receptors. However, this compound also has some limitations. It is a highly reactive compound that can undergo oxidation or reduction under certain conditions, which can affect its biological activity. Additionally, this compound has not been extensively studied in vivo, and its safety profile has not been fully characterized.

Future Directions

There are several future directions for the study of 4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol. First, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Second, more in vivo studies are needed to evaluate the safety and efficacy of this compound as a potential drug candidate. Third, the development of new synthesis methods for this compound could lead to the discovery of new analogs with improved biological activities. Finally, the investigation of this compound as a potential corrosion inhibitor for steel could lead to the development of new materials with improved properties.

Synthesis Methods

4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol can be synthesized through a multistep process starting from readily available starting materials. The synthesis method involves the reaction of 4-fluorophenylhydrazine with isopropyl isothiocyanate to form the intermediate compound, which is then treated with sodium azide and copper (I) iodide to obtain this compound.

Scientific Research Applications

4-(4-fluorophenyl)-5-isopropyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including medicinal chemistry, agrochemicals, and material science. In medicinal chemistry, this compound has been reported to exhibit antifungal, antibacterial, and anticancer activities. This compound has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity. In agrochemicals, this compound has been reported to exhibit herbicidal and fungicidal activities. In material science, this compound has been investigated as a potential corrosion inhibitor for steel.